molecular formula C15H11Cl2NO4S B270562 2,4-dichloro-5-(2,3-dihydro-1H-indol-1-ylsulfonyl)benzoic acid

2,4-dichloro-5-(2,3-dihydro-1H-indol-1-ylsulfonyl)benzoic acid

Cat. No. B270562
M. Wt: 372.2 g/mol
InChI Key: GBPZRPSOPWATIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

DIDS is a sulfonamide derivative that was first synthesized in 1969 by Schlichter and Grunder. It is a potent inhibitor of chloride channels and has been used extensively in scientific research to study the role of chloride channels in various physiological and pathological processes.

Mechanism of Action

DIDS inhibits chloride channels by binding to a conserved lysine residue in the channel pore. This binding results in the inhibition of chloride ion transport across the cell membrane, which can have various physiological and pathological consequences.
Biochemical and Physiological Effects
DIDS has been shown to have various biochemical and physiological effects, including the inhibition of chloride ion transport, the modulation of cell volume, and the regulation of intracellular pH. DIDS has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

DIDS is a potent and specific inhibitor of chloride channels, making it an ideal tool for studying the role of chloride channels in various physiological and pathological processes. However, it is important to note that DIDS can have off-target effects and may interact with other proteins or ion channels in the cell.

Future Directions

There are several future directions for the study of DIDS and its applications in scientific research. One area of interest is the development of more specific and potent inhibitors of chloride channels. Another area of interest is the study of the role of chloride channels in various disease states, including cystic fibrosis, hypertension, and cancer.
In conclusion, DIDS is a potent inhibitor of chloride channels that has been extensively studied for its various applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. DIDS remains a valuable tool for studying the role of chloride channels in various physiological and pathological processes.

Synthesis Methods

The synthesis of DIDS involves the reaction of 2,4-dichlorobenzoic acid with 2,3-dihydroindole-2-sulfonyl chloride in the presence of a base such as triethylamine. The reaction yields DIDS as a white crystalline solid with a melting point of 315-317°C.

Scientific Research Applications

DIDS has been widely used in scientific research to study the role of chloride channels in various physiological and pathological processes. It has been shown to inhibit the activity of several chloride channels, including the cystic fibrosis transmembrane conductance regulator (CFTR), the volume-regulated anion channel (VRAC), and the calcium-activated chloride channel (CaCC).

properties

Product Name

2,4-dichloro-5-(2,3-dihydro-1H-indol-1-ylsulfonyl)benzoic acid

Molecular Formula

C15H11Cl2NO4S

Molecular Weight

372.2 g/mol

IUPAC Name

2,4-dichloro-5-(2,3-dihydroindol-1-ylsulfonyl)benzoic acid

InChI

InChI=1S/C15H11Cl2NO4S/c16-11-8-12(17)14(7-10(11)15(19)20)23(21,22)18-6-5-9-3-1-2-4-13(9)18/h1-4,7-8H,5-6H2,(H,19,20)

InChI Key

GBPZRPSOPWATIE-UHFFFAOYSA-N

SMILES

C1CN(C2=CC=CC=C21)S(=O)(=O)C3=C(C=C(C(=C3)C(=O)O)Cl)Cl

Canonical SMILES

C1CN(C2=CC=CC=C21)S(=O)(=O)C3=C(C=C(C(=C3)C(=O)O)Cl)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.